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Compound of Interest

Compound Name: 3,6-Dimethyl-1-heptyn-3-ol

Cat. No.: B098319 Get Quote

This guide provides detailed information on the molecular properties of 3,6-Dimethyl-1-
heptyn-3-ol, a valuable intermediate in organic synthesis. Its utility in the development of

complex molecules makes a thorough understanding of its fundamental characteristics

essential for researchers and professionals in drug development and chemical manufacturing.

Physicochemical Data
The fundamental molecular attributes of 3,6-Dimethyl-1-heptyn-3-ol are summarized below.

These data are critical for reaction stoichiometry, analytical characterization, and quality

control.

Parameter Value Reference

Molecular Formula C9H16O [1][2][3][4][5]

Molecular Weight 140.23 g/mol [1][3][4][5]

IUPAC Name 3,6-Dimethyl-1-heptyn-3-ol [2]

CAS Number 19549-98-5 [1][2][4]

Molecular Structure
The structural arrangement of atoms in 3,6-Dimethyl-1-heptyn-3-ol is a key determinant of its

chemical reactivity. The molecule features a tertiary alcohol and a terminal alkyne functional
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group, which are sites for a variety of chemical transformations.[6]

Caption: Molecular structure of 3,6-Dimethyl-1-heptyn-3-ol.

Experimental Protocols
Detailed experimental protocols for the synthesis and analysis of 3,6-Dimethyl-1-heptyn-3-ol
are beyond the scope of this guide. However, standard analytical techniques such as Gas

Chromatography (GC) are typically employed to determine its purity, which is often reported to

be a minimum of 98%.[1] Further characterization can be achieved through mass spectrometry

and nuclear magnetic resonance (NMR) spectroscopy to confirm the molecular structure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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